![molecular formula C15H16N2O B5854255 3-(1,3-dimethyl-2,3-dihydro-1H-benzimidazol-2-yl)phenol](/img/structure/B5854255.png)
3-(1,3-dimethyl-2,3-dihydro-1H-benzimidazol-2-yl)phenol
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Overview
Description
3-(1,3-dimethyl-2,3-dihydro-1H-benzimidazol-2-yl)phenol, also known as DBIM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, materials science, and catalysis.
Scientific Research Applications
3-(1,3-dimethyl-2,3-dihydro-1H-benzimidazol-2-yl)phenol has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, antibacterial, antifungal, and antiviral activities. This compound has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease.
In addition to medicinal chemistry, this compound has also been explored for its applications in materials science. It has been reported to exhibit fluorescence properties, making it a potential candidate for the development of fluorescent probes and sensors. This compound has also been used as a ligand in the synthesis of metal-organic frameworks (MOFs) and coordination polymers.
Mechanism of Action
The mechanism of action of 3-(1,3-dimethyl-2,3-dihydro-1H-benzimidazol-2-yl)phenol is not fully understood. However, it has been proposed that this compound exerts its biological activities by inhibiting specific enzymes or proteins involved in the disease process. For example, this compound has been reported to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce the production of inflammatory cytokines. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(1,3-dimethyl-2,3-dihydro-1H-benzimidazol-2-yl)phenol is its versatility. It can be easily synthesized using various methods, and its applications are not limited to a specific field. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for the research on 3-(1,3-dimethyl-2,3-dihydro-1H-benzimidazol-2-yl)phenol. One of the areas that require further investigation is the mechanism of action of this compound. Understanding how this compound exerts its biological activities can help in the development of more potent and selective drug candidates. Another area that requires further investigation is the development of novel synthetic methods for this compound and its derivatives. Finally, the potential applications of this compound in catalysis and environmental remediation need to be explored further.
Synthesis Methods
The synthesis of 3-(1,3-dimethyl-2,3-dihydro-1H-benzimidazol-2-yl)phenol involves the reaction of 2-aminobenzimidazole with 3,5-dimethylphenol in the presence of a suitable catalyst. Various methods have been reported for the synthesis of this compound, including microwave-assisted synthesis, solvent-free synthesis, and one-pot synthesis.
properties
IUPAC Name |
3-(1,3-dimethyl-2H-benzimidazol-2-yl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O/c1-16-13-8-3-4-9-14(13)17(2)15(16)11-6-5-7-12(18)10-11/h3-10,15,18H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRJWSSXDLWHBGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(N(C2=CC=CC=C21)C)C3=CC(=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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